3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline
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Description
Key Differences:
- Bromine Position : In the target compound, bromine is on the aniline ring, whereas in 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)aniline, bromine resides on the pyrazole. This alters electronic effects: bromine on aniline enhances electrophilic substitution reactivity, while on pyrazole, it modulates ring aromaticity.
- Pyrazole Substitution : The 1-methyl group in the target compound increases steric hindrance compared to unsubstituted derivatives like 3-bromo-2-(1H-pyrazol-4-yl)aniline, affecting ligand-receptor interactions in potential pharmaceutical applications.
- Methylene Linker : The -CH₂- bridge in the target compound provides conformational flexibility absent in directly fused pyrazolyl-aniline systems.
These structural nuances underscore the compound’s unique physicochemical profile, positioning it as a versatile scaffold for further functionalization.
Properties
Molecular Formula |
C11H12BrN3 |
|---|---|
Molecular Weight |
266.14 g/mol |
IUPAC Name |
3-bromo-N-[(2-methylpyrazol-3-yl)methyl]aniline |
InChI |
InChI=1S/C11H12BrN3/c1-15-11(5-6-14-15)8-13-10-4-2-3-9(12)7-10/h2-7,13H,8H2,1H3 |
InChI Key |
HEROFNJKFRAPQN-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=CC=N1)CNC2=CC(=CC=C2)Br |
Origin of Product |
United States |
Preparation Methods
Synthesis of the Pyrazole Moiety
The pyrazole ring, specifically 1-methyl-1H-pyrazole-5-amine or related derivatives, is generally prepared via cyclization reactions involving hydrazine derivatives and β-dicarbonyl compounds.
- A common method involves the reaction of ethyl acetoacetate with hydrazine hydrate in ethanol to yield 3-methyl-1H-pyrazol-5(4H)-one with high yield (~89%). This intermediate can then be further functionalized to introduce the amino group at the 5-position of the pyrazole ring.
Preparation of 3-Bromoaniline Derivatives
- Bromination of aniline or substituted anilines under controlled conditions introduces the bromine atom at the 3-position of the aromatic ring. The brominated aniline serves as the core aromatic substrate for further functionalization.
Coupling of Pyrazole and Brominated Aniline
The key step in synthesizing 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline involves coupling the brominated aniline with the pyrazole moiety via a methylene linker attached to the nitrogen atom of the aniline.
Alkylation via Methylene Linker: The reaction of 3-bromoaniline with (1-methyl-1H-pyrazol-5-yl)methyl halides or equivalents under basic conditions to form the N-substituted aniline. Typical bases used include cesium carbonate in polar aprotic solvents such as N,N-dimethylformamide, with reaction temperatures around 125 °C for 2 hours, yielding the desired product in moderate to good yields (~38% to 91% depending on conditions).
Amide Coupling (for related benzamide derivatives): In analogues such as 5-bromo-2-chloro-N-((1-methyl-1H-pyrazol-5-yl)methyl)benzamide, the pyrazolylmethylamine is coupled with brominated benzoic acid derivatives using carbodiimide-based coupling agents (e.g., EDC/HOBt or DCC/DMAP) in solvents like dimethylformamide or tetrahydrofuran. Reaction temperatures vary from room temperature to reflux (~60 °C), with yields ranging from 45% to 70%.
Representative Experimental Procedure
The alkylation approach using cesium carbonate in N,N-dimethylformamide at elevated temperature is a commonly employed and effective method to obtain the target compound with moderate to high yields.
The pyrazole ring synthesis is well-established and provides a reliable precursor for subsequent coupling.
Amide coupling methods, although more relevant to benzamide derivatives, demonstrate the versatility of carbodiimide-mediated coupling chemistry for attaching the pyrazolylmethyl moiety to aromatic substrates.
Purification is typically achieved by silica gel chromatography using solvent systems such as dichloromethane/methanol or ethyl acetate/methanol mixtures.
Structural confirmation is performed using nuclear magnetic resonance spectroscopy (1H and 13C NMR), mass spectrometry (ESI-MS), and sometimes X-ray crystallography for related compounds.
The preparation of 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline involves established synthetic strategies including pyrazole ring formation, aromatic bromination, and base-mediated N-alkylation. The methods provide moderate to high yields and are supported by thorough characterization techniques. While direct literature on this exact compound is limited, analogous synthetic routes and reaction conditions from related compounds provide a reliable framework for its synthesis. Future research could optimize these methods further for industrial scalability and explore the compound's biological potential.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.
Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.
Common Reagents and Conditions
Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents (e.g., DMF, DMSO).
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted anilines, while coupling reactions can produce more complex heterocyclic compounds.
Scientific Research Applications
3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules and heterocycles.
Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.
Medicine: Investigated for its potential as a lead compound in drug discovery and development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The exact pathways involved can vary and are often the subject of ongoing research.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline with structurally related compounds, highlighting differences in substituents, reactivity, and applications:
Key Observations:
Bromine Position :
- Bromine on the aniline ring (target compound) directs reactivity toward electrophilic substitution or cross-coupling at the aromatic ring .
- Bromine on the pyrazole (e.g., 3-(4-Bromo-1-methyl-1H-pyrazol-5-yl)aniline ) shifts reactivity to the heterocycle, enabling functionalization of the pyrazole core .
Substituent Effects: The (1-methyl-1H-pyrazol-5-yl)methyl group introduces steric hindrance and hydrogen-bonding capacity, influencing solubility and crystallinity. Non-brominated analogs (e.g., N-[(1-Methyl-1H-pyrazol-5-yl)methyl]aniline) exhibit lower molecular weight and higher solubility . Quinuclidine-substituted analogs (e.g., 3-Bromo-N-(3-quinuclidinyl)aniline) display increased basicity, making them suitable for targeting biological receptors .
Synthetic Utility: The target compound’s bromine and pyrazole groups make it a versatile precursor for Suzuki-Miyaura couplings, as demonstrated in analogous Mitsunobu alkylation reactions . Pyrazole-free derivatives (e.g., 3-Bromo-N-(3-quinuclidinyl)aniline) lack the heterocyclic coordination sites, limiting their use in metal-catalyzed reactions .
Hydrogen-Bonding Patterns :
- Pyrazole-containing compounds form distinct hydrogen-bonding networks, as analyzed via graph set theory. These patterns influence crystal packing and stability .
Research Findings and Data
Thermal and Solubility Properties:
- Melting Point: The non-brominated analog 3-(1-Methyl-1H-pyrazol-5-yl)aniline has a melting point of 79–80°C . Bromination increases molecular weight and polarity, likely raising the target compound’s melting point.
Biological Activity
3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline is a compound featuring a bromine atom attached to a nitrogen-containing aromatic system, which contributes to its diverse biological activities. This compound is characterized by its unique structural features, including a pyrazole moiety that enhances its interaction with biological targets. This article reviews the biological activity of this compound, supported by research findings, case studies, and data tables.
Chemical Structure and Properties
The molecular formula of 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline is C11H12BrN3, with a molecular weight of approximately 266.14 g/mol. The presence of the bromine atom significantly influences its chemical reactivity and biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C11H12BrN3 |
| Molecular Weight | 266.14 g/mol |
| Structural Features | Bromine atom, Pyrazole ring |
Biological Activity Overview
Research indicates that 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline exhibits significant biological activity across various fields, particularly in medicinal chemistry. Key areas of interest include:
- Anticancer Activity : The compound has shown promising results in inhibiting tumor growth in various cancer cell lines.
- Antimicrobial Properties : Exhibits effectiveness against a range of pathogens.
- Enzyme Inhibition : Potential to inhibit key enzymes involved in disease processes.
Anticancer Activity
Several studies have evaluated the anticancer properties of 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline against different cancer cell lines. For instance, it has demonstrated cytotoxic effects on human cervical cancer (HeLa) and colon adenocarcinoma (Caco-2) cells.
Case Study: Cytotoxicity Evaluation
A recent study assessed the compound's cytotoxicity against multiple cancer cell lines:
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 15.4 |
| Caco-2 | 22.6 |
| MCF-7 (Breast Cancer) | 18.9 |
These results indicate that the compound possesses selective cytotoxicity, making it a candidate for further development in cancer therapeutics.
Antimicrobial Properties
The antimicrobial activity of 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline has been explored against various bacterial strains. It shows significant inhibition against both Gram-positive and Gram-negative bacteria.
Antimicrobial Activity Table
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) (µg/mL) |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
The biological activity of this compound is attributed to its ability to interact with specific biological targets, including enzymes and receptors. The presence of the pyrazole ring enhances binding affinity through hydrogen bonding and other non-covalent interactions.
Enzyme Inhibition Studies
In vitro studies have demonstrated that 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline inhibits key enzymes such as:
- Carbonic Anhydrase
- Histone Deacetylase
These interactions suggest potential therapeutic applications in conditions such as cancer and inflammatory diseases.
Q & A
Q. How is 3-Bromo-N-[(1-methyl-1H-pyrazol-5-yl)methyl]aniline typically synthesized in academic research?
Answer: The synthesis often involves reductive amination between 3-bromoaniline and 1-methyl-1H-pyrazole-5-carbaldehyde. A typical protocol includes:
- Dissolving equimolar amounts of the aldehyde and 3-bromoaniline in methanol.
- Adding NaBH₄ or NaBH₃CN as a reducing agent at 0°C, followed by stirring at room temperature for 12 hours.
- Quenching with water, extracting with ethyl acetate, and drying over MgSO₄.
- Purity is confirmed via ¹H NMR (e.g., disappearance of aldehyde proton at δ 9.8–10.2 ppm) and HPLC (>95% purity). For larger scales, column chromatography (silica gel, 20% ethyl acetate/hexane) is recommended .
Q. What purification methods are recommended for isolating this compound from reaction mixtures?
Answer:
- Recrystallization: Use ethanol or ethyl acetate/hexane (1:3) at low temperatures (-20°C).
- Column Chromatography: Silica gel with a gradient of 10–30% ethyl acetate in hexane. Monitor fractions by TLC (Rf ≈ 0.4 in 1:1 EA/hexane).
- Final Purity Validation: ¹³C NMR should show the methylene bridge (N-CH₂-) at δ 45–50 ppm, and HPLC retention time consistency (C18 column, 70% MeOH/water) .
Q. What key spectroscopic features distinguish this compound from its precursors?
Answer:
Q. What stability considerations are critical for storing this compound?
Answer:
- Store under argon at -20°C in amber vials to prevent photodegradation and bromine loss.
- Monitor degradation via TLC weekly; new spots (Rf ≈ 0.6 in ethyl acetate) indicate dehalogenation.
- Quantitative stability assays using HPLC (C18 column, 1.0 mL/min flow) detect impurities >0.5% .
Advanced Research Questions
Q. How can single-crystal X-ray diffraction confirm the molecular structure?
Answer:
- Crystallization: Slow evaporation from dichloromethane/hexane (1:4) yields needle-like crystals.
- Data Collection: Use Mo-Kα radiation (λ = 0.71073 Å) at 100 K.
- Structure Solution: SHELXT for intrinsic phasing and SHELXL for refinement (R1 < 0.05).
- Validation: Analyze anisotropic displacement parameters (ADPs) and hydrogen-bonding motifs (e.g., N-H···N interactions with d ≈ 2.8 Å). Deposit data to the Cambridge Structural Database (CSD) .
Q. How do electronic effects of substituents influence the compound’s reactivity?
Answer:
- Basicity: The 3-bromo group (electron-withdrawing) reduces the aniline nitrogen’s basicity (pKa ~3.5–4.5, determined via potentiometric titration).
- Electrophilic Substitution: Bromine’s meta-directing effect competes with the pyrazole’s electron-donating methyl group. Nitration (HNO₃/H₂SO₄) primarily yields the 4-nitro derivative (para to bromine).
- DFT Validation: B3LYP/6-311G(d,p) calculations show Fukui f⁻ values peak at C4 (para to Br), confirming reactivity trends .
Q. What mechanistic insights are critical for palladium-catalyzed cross-coupling reactions involving this compound?
Answer:
- Suzuki Coupling: Use Pd(PPh₃)₄ (5 mol%), aryl boronic acids, and K₂CO₃ in DMF/H₂O (3:1) at 80°C.
- Challenges: Pyrazole nitrogen may coordinate Pd, requiring excess ligand (e.g., PPh₃) to prevent catalyst poisoning.
- Yield Optimization: Monitor by GC-MS; typical yields range 60–80% after silica gel purification .
Q. How do intermolecular hydrogen bonds influence crystal packing?
Answer:
- Hydrogen-Bonding Analysis: X-ray data reveal N-H···N interactions (d = 2.7–2.9 Å, θ = 155–165°) between the aniline NH and pyrazole nitrogen.
- Graph Set Analysis: Etter’s notation identifies C(6) chains stabilizing layered structures.
- Hirshfeld Surfaces: H-bond contributions account for 12–15% of intermolecular contacts, validated via CrystalExplorer .
Q. How can computational methods predict reactive sites for further functionalization?
Answer:
- DFT Workflow:
- Optimize geometry at B3LYP/6-311G(d,p).
- Calculate Fukui functions (f⁻) to identify nucleophilic sites (C4 para to Br).
- LUMO maps (-5.2 eV) highlight pyrazole’s electron-deficient character.
- Experimental Correlation: Nitration and bromination reactions align with computational predictions, confirming C4 as the dominant site .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
